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Compound of Interest

Compound Name: 4-Isopropyl-2-methylaniline

CAS No.: 112121-89-8

Cat. No.: B3417682

Get Quote

Executive Summary
4-Isopropyl-2-methylaniline (also identified as 2-Methyl-4-(propan-2-yl)aniline) represents a

"privileged scaffold" in medicinal chemistry. Structurally, it combines the electron-rich reactivity

of an aniline core with the steric and lipophilic modulation of ortho-methyl and para-isopropyl

substituents.

For drug developers, this molecule offers a dual advantage:

Metabolic Stability: The para-isopropyl group blocks the metabolically vulnerable para-

position, a common site for P450-mediated oxidation in simple anilines.

Conformational Control: The ortho-methyl group induces a twisted conformation in biaryl

systems, potentially improving selectivity in kinase inhibitors or GPCR ligands.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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IUPAC Name: 2-Methyl-4-(propan-2-yl)aniline CAS Registry Number: 112121-89-8 Molecular

Formula: C₁₀H₁₅N SMILES: CC(C)C1=CC(C)=C(N)C=C1

Table 1: Physicochemical Profile
Property Value Relevance to Protocol

Molecular Weight 149.23 g/mol Stoichiometric calculations

Appearance Pale yellow to brown liquid
Oxidation sensitive; store

under inert gas

Boiling Point ~225–230 °C (est.)
High BP requires vacuum

distillation for purification

LogP (Predicted) 2.4 – 2.6
Moderate lipophilicity; suitable

for CNS penetration

pKa (Conjugate Acid) ~4.5 – 4.8
Less basic than aniline due to

steric hindrance

Density ~0.95 g/cm³ Liquid handling calibration

Synthesis & Manufacturing Logic
The Industrial Route: Friedel-Crafts Alkylation
While nitration of p-cymene is possible, the most regioselective industrial route involves the

Friedel-Crafts alkylation of o-toluidine.

Starting Material: o-Toluidine (1-amino-2-methylbenzene).

Reagent: Propylene (gas) or Isopropyl alcohol.

Catalyst: Aluminum Chloride (AlCl₃) or Zeolites.

Mechanistic Insight (Regioselectivity): The amino group (-NH₂) is a strong activating group and

an ortho, para-director. The methyl group at position 2 is a weak activator.

Position 4 (Para to NH₂): Sterically accessible and electronically favored by the strong

resonance donation of the amine.
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Position 6 (Ortho to NH₂): Sterically hindered by the amine and less favored than the para

position.

Result: The reaction predominantly yields 4-isopropyl-2-methylaniline.

Visualization of Synthesis Pathway
The following diagram illustrates the alkylation logic and competing sites.
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Caption: Regioselective alkylation of o-toluidine. The para-position (4) is favored over the

hindered ortho-position (6).

Experimental Protocols
Standard Diazotization (Sandmeyer Precursor)
The conversion of the amino group to a diazonium salt is the gateway to halogenation

(Sandmeyer) or phenol synthesis.

Safety Note: Diazonium salts of alkyl-anilines can be unstable. Maintain temperature strictly <

5°C.

Protocol:

Preparation: Charge a 3-neck flask with 4-Isopropyl-2-methylaniline (10 mmol, 1.49 g) and

6M HCl (25 mL). Cool to 0°C in an ice/salt bath.

Diazotization: Dropwise add a solution of NaNO₂ (11 mmol, 760 mg) in water (5 mL).
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Critical Control Point: Monitor internal temperature; do not exceed 5°C. Exotherms

indicate decomposition.

Endpoint: Stir for 20 mins. Verify excess nitrous acid using starch-iodide paper (turns

blue/black immediately).

Utilization: The resulting diazonium solution must be used immediately for subsequent

coupling or substitution reactions.

Analytical Characterization (Expected Data)
To validate the identity of the synthesized or purchased material, compare against these

spectral expectations:

¹H NMR (400 MHz, CDCl₃):

δ 6.9 – 7.0 ppm: Doublet (H-6, ortho to NH₂).

δ 6.8 ppm: Doublet of doublets (H-5).

δ 6.9 ppm: Small doublet (H-3, meta to NH₂, ortho to Me).

δ 3.5 ppm: Broad singlet (2H, -NH₂).

δ 2.8 ppm: Septet (1H, Isopropyl CH).

δ 2.15 ppm: Singlet (3H, Ar-CH₃).

δ 1.22 ppm: Doublet (6H, Isopropyl -CH₃).

IR Spectrum:

3300–3450 cm⁻¹: Double spike (Primary amine N-H stretch).

2960 cm⁻¹: Strong C-H stretch (Isopropyl methyls).

Applications in Drug Discovery
This aniline serves as a versatile "Function-Oriented" building block.
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Reactivity Map
The following diagram details how this scaffold is diversified into libraries.
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Caption: Divergent synthesis pathways. The diazonium route (Path 2) enables access to biaryl

scaffolds common in kinase inhibitors.

"Magic Methyl" & Steric Effects
In SAR (Structure-Activity Relationship) studies, replacing a simple aniline with 4-isopropyl-2-
methylaniline often results in:

Increased Potency: The 2-methyl group forces the aniline ring out of planarity with connected

amides or biaryls, often locking the molecule into a bioactive conformation.

Reduced Clearance: The 4-isopropyl group is bulky and lipophilic, shielding the ring from

rapid metabolic attack compared to a 4-methyl or 4-H analog.
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Safety & Toxicology (MSDS Highlights)
Hazard Classification:

Acute Toxicity: Harmful if swallowed (H302) or in contact with skin (H312).[1]

Skin/Eye Irritation: Causes serious eye irritation (H319).[1][2]

Specific Target Organ Toxicity: May cause respiratory irritation (H335).[2]

Handling Precautions:

Aniline Toxicity: Like all anilines, this compound can cause methemoglobinemia (blue

skin/lips) by oxidizing hemoglobin.

PPE: Double nitrile gloves and a chemical fume hood are mandatory.

Storage: Store in amber vials under nitrogen to prevent oxidation (darkening of liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

